Cas no 2138016-66-5 (Tert-butyl 3-(3-aminocyclobutyl)prop-2-ynoate)

• Product Name: Tert-butyl 3-(3-aminocyclobutyl)prop-2-ynoate
• CAS No: 2138016-66-5
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 5852650
• PubChem ID: 165465762
• Update Time: 2025-11-06

Tert-butyl 3-(3-aminocyclobutyl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• EN300-767860
• 2580215-13-8
• 2138016-66-5
• EN300-27729304
• tert-butyl 3-(3-aminocyclobutyl)prop-2-ynoate
• tert-butyl 3-[(1s,3s)-3-aminocyclobutyl]prop-2-ynoate
• Tert-butyl 3-(3-aminocyclobutyl)prop-2-ynoate

• Inchi： 1S/C11H17NO2/c1-11(2,3)14-10(13)5-4-8-6-9(12)7-8/h8-9H,6-7,12H2,1-3H3
• InChI Key： LKLNLBYDHOIRTF-UHFFFAOYSA-N
• SMILES： O(C(C#CC1CC(C1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 3-(3-aminocyclobutyl)prop-2-ynoate

Tert-butyl 3-(3-aminocyclobutyl)prop-2-ynoate: A Comprehensive Overview

Tert-butyl 3-(3-aminocyclobutyl)prop-2-ynoate, with the CAS number 2138016-66-5, is a compound of significant interest in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a 3-(3-aminocyclobutyl)propargyl ester moiety. The presence of the cyclobutane ring introduces strain into the molecule, which can lead to interesting reactivity and potential applications in drug design and polymer chemistry.

Recent studies have highlighted the importance of strained ring systems in organic chemistry, particularly in the context of bioisosteric replacements and drug delivery systems. The cyclobutane ring in this compound has been shown to enhance the stability of certain pharmaceutical compounds while maintaining their bioavailability. Additionally, the propargyl group (-C≡C-) is known for its ability to participate in click chemistry reactions, making this compound a versatile building block for constructing complex molecules.

The synthesis of Tert-butyl 3-(3-aminocyclobutyl)prop-2-ynoate typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the coupling of a cyclobutane derivative with a propargyl alcohol derivative under catalytic conditions. The use of transition metal catalysts, such as palladium complexes, has been reported to facilitate these reactions efficiently. The resulting product is then purified using chromatographic techniques to ensure high purity, which is essential for its intended applications.

In terms of applications, this compound has found utility in the development of novel materials with tailored properties. For instance, researchers have explored its use as a precursor for synthesizing cross-linked polymers with improved mechanical strength. The strain within the cyclobutane ring allows for unique bonding interactions during polymerization, leading to materials that exhibit enhanced durability under stress.

Furthermore, the amino group (-NH₂) present in the molecule provides additional functionalization opportunities. This group can be modified through various chemical transformations, such as alkylation or acylation, to introduce new functionalities into the molecule. Such modifications can expand the scope of applications for this compound into areas such as catalysis and sensor technology.

Recent advancements in computational chemistry have also shed light on the electronic properties of Tert-butyl 3-(3-aminocyclobutyl)prop-2-ynoate. Quantum mechanical calculations have revealed that the strained cyclobutane ring alters the electronic distribution within the molecule, making it more susceptible to nucleophilic attack. This insight has been valuable for designing more efficient synthetic pathways and predicting reactivity trends in related compounds.

In conclusion, Tert-butyl 3-(3-aminocyclobutyl)prop-2-ynoate stands out as a versatile and intriguing compound with a wide range of potential applications. Its unique structure, combined with recent research findings, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the chemical sciences is expected to grow further.